Cas no 80150-02-3 (12-Methylbenz(a)anthracene-3,9-diol)

• Product name: 12-Methylbenz(a)anthracene-3,9-diol
• CAS No: 80150-02-3
• MF: C₁₉H₁₄O₂
• MW: 274.313265323639
• CID: 985158
• PubChem ID: 54479

12-Methylbenz(a)anthracene-3,9-diol Chemical and Physical Properties

Names and Identifiers

• 12-Methylbenz(a)anthracene-3,9-diol
• 12-methylbenzo[a]anthracene-3,9-diol
• CHEMBL112731
• 80150-02-3
• BENZ(a)ANTHRACENE-3,9-DIOL, 12-METHYL-
• DTXSID40230102
• BRN 5056931
• 3,9-Dihydroxy-12-methylbenz(a)anthracene

• Inchi： InChI=1S/C19H14O2/c1-11-17-6-4-16(21)10-14(17)8-13-3-2-12-9-15(20)5-7-18(12)19(11)13/h2-10,20-21H,1H3
• InChI Key： WBTUTWXXSRRUDQ-UHFFFAOYSA-N
• SMILES： CC1=C2C(=CC3=C1C=CC(=C3)O)C=CC4=C2C=CC(=C4)O

Computed Properties

• Exact Mass: 274.099379685g/mol
• Monoisotopic Mass: 274.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: 11
• Topological Polar Surface Area: 40.5Ų
• Surface Charge: 0
• XLogP3: 5.3